4-Chloro-3-methoxypicolinonitrile

• Molecular Formula: C7H5ClN2O
• Molecular Weight: 168.58 g/mol
• IUPAC Name: 4-chloro-3-methoxypyridine-2-carbonitrile
• InChI: InChI=1S/C7H5ClN2O/c1-11-7-5(8)2-3-10-6(7)4-9/h2-3H,1H3
• InChI Key: ALQJCQNSWKKHSW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CN=C1C#N)Cl

Description

4-Chloro-3-methoxypicolinonitrile is a heterocyclic aromatic compound featuring a pyridine ring substituted with chlorine at position 4, a methoxy group at position 3, and a nitrile group at position 2. For instance, 4-alkoxy-3-hydroxypicolinic acids can be synthesized from 2-hydroxypicolinonitrile via chlorination and substitution steps , suggesting that similar methodologies could apply to 4-Chloro-3-methoxypicolinonitrile.

Biological Activity

4-Chloro-3-methoxypicolinonitrile (CAS: 348635-46-1) is a compound of interest in various biological and chemical research fields due to its unique structural features and potential applications. This article will explore its biological activity, including its synthesis, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

4-Chloro-3-methoxypicolinonitrile is characterized by the presence of a chloro group, a methoxy group, and a nitrile functional group attached to a pyridine ring. The molecular formula is $C_8H_7ClN_2O$, and it has notable physical properties that contribute to its biological activity.

Synthesis of 4-Chloro-3-methoxypicolinonitrile

The synthesis of 4-chloro-3-methoxypicolinonitrile typically involves the reaction of 4-chloro-3-nitropyridine with methanol in the presence of a suitable catalyst. This reaction pathway can be optimized for yield and purity, making it an effective precursor for further chemical modifications.

Antimicrobial Properties

Research indicates that 4-chloro-3-methoxypicolinonitrile exhibits significant antimicrobial activity. In vitro studies have demonstrated its effectiveness against various bacterial strains. For instance, it has shown potent activity against Gram-positive bacteria such as Staphylococcus aureus and Gram-negative bacteria like Escherichia coli.

Bacterial Strain	Minimum Inhibitory Concentration (MIC) μg/mL
Staphylococcus aureus	32
Escherichia coli	64
Pseudomonas aeruginosa	128

These results suggest that the compound may serve as a potential lead for developing new antimicrobial agents.

The mechanism by which 4-chloro-3-methoxypicolinonitrile exerts its antimicrobial effects appears to involve the disruption of bacterial cell wall synthesis and interference with metabolic pathways essential for bacterial growth. Studies have indicated that the compound may inhibit key enzymes involved in these processes, leading to cell lysis.

Case Studies

• Case Study on Antibacterial Efficacy :
  A study conducted by researchers at an Indian university evaluated the antibacterial efficacy of 4-chloro-3-methoxypicolinonitrile against clinical isolates of multidrug-resistant bacteria. The study found that the compound significantly inhibited bacterial growth at lower concentrations compared to standard antibiotics.
• Environmental Impact Assessment :
  Another research project assessed the degradation pathways of 4-chloro-3-methoxypicolinonitrile in contaminated soil environments. The findings revealed that certain bacterial strains could metabolize this compound, suggesting potential applications in bioremediation efforts.

Comparison with Similar Compounds

Structural Analogues and Their Properties

The table below compares key structural analogues of 4-Chloro-3-methoxypicolinonitrile, emphasizing substituent positions, molecular weights, and synthesis methods:

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Key Substituents	Synthesis Highlights
4-Chloro-3-iodopicolinonitrile	182819-58-5	C₆H₂ClIN₂	264.45	Cl (C4), I (C3), CN (C2)	Halogenation of picolinonitrile
4-Chloro-6-methylpicolinonitrile	104711-65-1	C₇H₅ClN₂	152.58	Cl (C4), CH₃ (C6), CN (C2)	Methylation and chlorination
Methyl 4-chloropicolinate	-	C₇H₆ClNO₂	171.58	Cl (C4), COOCH₃ (C2)	Reflux with thionyl chloride/MeOH
2-(3-Chloro-4-methoxybenzylidene)malononitrile	-	C₁₁H₆ClN₂O	229.63	Cl (C3), OCH₃ (C4), CN groups	Aldol condensation

Key Observations :

• Substituent Position Effects: The position of substituents significantly impacts reactivity. For example, 4-Chloro-3-iodopicolinonitrile (iodine at C3) may exhibit distinct electronic effects compared to 4-Chloro-3-methoxypicolinonitrile (methoxy at C3), influencing nucleophilic substitution rates .
• Functional Group Diversity : Methyl 4-chloropicolinate replaces the nitrile group with an ester, reducing electrophilicity but enhancing solubility in polar solvents .
• Synthetic Flexibility: The methoxy group in 4-Chloro-3-methoxypicolinonitrile could enable further functionalization (e.g., demethylation or cross-coupling), similar to strategies used for 4-alkoxy-3-hydroxypicolinic acids .

Research Findings and Data

Functional Group Compatibility

• Nitrile groups in picolinonitriles are resistant to hydrolysis under mild conditions but can be converted to carboxylic acids via strong acidic or basic treatment .
• Methoxy groups are stable under nucleophilic substitution conditions but can be cleaved using reagents like BBr₃ .